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Compound of Interest

Compound Name: 2-Bromo-4-chlorobenzaldehyde

Cat. No.: B1282380

An In-depth Technical Guide to the Physical Properties of 2-Bromo-4-chlorobenzaldehyde
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 2-
Bromo-4-chlorobenzaldehyde, a key intermediate in various organic synthesis applications.
The information presented herein is intended to support research, development, and quality
control activities.

Core Physical and Chemical Properties

2-Bromo-4-chlorobenzaldehyde is a substituted aromatic aldehyde containing both bromine
and chlorine atoms on the benzene ring. Its chemical structure influences its physical
properties and reactivity.

Table 1: Summary of Physical and Chemical Properties of 2-Bromo-4-chlorobenzaldehyde
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Property Value Source(s)

CAS Number 84459-33-6 [11[2][3]

Molecular Formula C7H4BrClO [1][2][3]14]

Molecular Weight 219.46 g/mol [11[2][5]
White to orange to green

Appearance [6]
powder/crystal

Melting Point 68-73 °C [11[7]

Boiling Point 264.6 £ 20.0 °C (Predicted) [8]

Density 1.698 + 0.06 g/cm3 (Predicted) [8]

- Insoluble in water, soluble in
Solubility

organic solvents.[9]

Experimental Protocols for Property Determination

Accurate determination of physical properties requires a pure sample. The following section

details the synthesis and purification of 2-Bromo-4-chlorobenzaldehyde, followed by

standardized protocols for measuring its key physical properties.

Synthesis and Purification Workflow

A pure sample of 2-Bromo-4-chlorobenzaldehyde can be synthesized and purified to ensure

accurate physical property measurements. A common method involves the oxidation of (2-

bromo-4-chlorophenyl)methanol.
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Caption: Synthesis and Purification Workflow for 2-Bromo-4-chlorobenzaldehyde.
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Protocol for Synthesis and Purification: A general procedure for the synthesis of 2-Bromo-4-

chlorobenzaldehyde involves the oxidation of (2-bromo-4-chlorophenyl)methanol.[10]

Pyridinium chlorochromate is added to a solution of 2-bromo-4-chlorobenzyl alcohol in
dichloromethane.[10]

The reaction mixture is stirred at room temperature for 2 hours.[10]

Upon completion, ether is added, and stirring continues for another 20 minutes.[10]

The mixture is then poured into ether, and the remaining solid is washed twice with ether.[10]
All ether solutions are combined and concentrated under reduced pressure.[10]

The resulting crude product is purified by silica gel column chromatography to yield pure 2-
bromo-4-chlorobenzaldehyde as a white solid.[10]

Melting Point Determination

The melting point of a pure crystalline solid is a sharp, characteristic temperature range at

which the solid transitions to a liquid.

Protocol:

A small amount of finely powdered, dry 2-Bromo-4-chlorobenzaldehyde is packed into a
capillary tube.

The capillary tube is placed in a melting point apparatus.[11]

The sample is heated at a steady, slow rate (approximately 1-2 °C per minute) near the
expected melting point.

The temperature at which the first drop of liquid appears is recorded as the beginning of the
melting range.

The temperature at which the entire sample becomes a clear liquid is recorded as the end of
the melting range.[9] For a pure compound, this range is typically narrow.[11]
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Boiling Point Determination

While 2-Bromo-4-chlorobenzaldehyde is a solid at room temperature, its predicted boiling
point is high. The determination of the boiling point for such a high-boiling compound requires
specific laboratory techniques.

Protocol (Capillary Method):

A small amount of the liquid (melted) compound is placed in a small test tube or fusion tube.

A capillary tube, sealed at one end, is placed inverted into the liquid.

The apparatus is heated slowly and uniformly.

The temperature at which a rapid and continuous stream of bubbles emerges from the open
end of the capillary tube is noted; this is the boiling point.

Density Determination

The density of a solid organic compound can be determined using the liquid displacement
method.

Protocol (Liquid Displacement Method):

Weigh a sample of 2-Bromo-4-chlorobenzaldehyde accurately.

Select a liquid in which the compound is insoluble.

Add a known volume of the selected liquid to a graduated cylinder.

Carefully add the weighed solid to the graduated cylinder and ensure it is fully submerged.

The increase in the liquid level represents the volume of the solid.

The density is calculated by dividing the mass of the solid by its volume.

Solubility Determination
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A gualitative assessment of solubility in various solvents provides insight into the compound's
polarity and potential applications in different reaction media.

Protocol:

Place a small, measured amount (e.g., 10 mg) of 2-Bromo-4-chlorobenzaldehyde into a
series of test tubes.

e To each test tube, add a small volume (e.g., 1 mL) of a different solvent (e.g., water, ethanol,
acetone, dichloromethane, hexane).

o Agitate each mixture vigorously for a set period (e.g., 60 seconds).[1]
o Observe whether the solid dissolves completely, partially, or not at all.
e Record the compound as soluble, partially soluble, or insoluble in each solvent.

Logical Workflow for Physical Characterization

The determination of the physical properties of 2-Bromo-4-chlorobenzaldehyde follows a
logical progression from obtaining a pure sample to conducting specific measurements.
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Caption: Logical Workflow for the Physical Characterization of 2-Bromo-4-
chlorobenzaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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